Cas no 153276-35-8 (4-chloro-2-phenyl-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one)

• Product Name: 4-chloro-2-phenyl-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one
• CAS No: 153276-35-8
• MF: C₁₄H₁₅ClN₄O
• MW: 290.748101472855
• MDL: MFCD02180510
• CID: 98985
• PubChem ID: 735273
• Update Time: 2025-04-18

4-chloro-2-phenyl-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-phenyl-5-(piperazin-1-yl)pyridazin-3(2H)-one
• 3(2H)-Pyridazinone,4-chloro-2-phenyl-5-(1-piperazinyl)-
• 4-Chloro-2-phenyl-5-piperazin-1-ylpyridazin-3(2H)-one
• 4-chloro-2-phenyl-5-piperazin-1-ylpyridazin-3-one
• 4-CHLORO-2-PHENYL-5-PIPERAZINOPYRIDAZIN-3(2H)-ONE
• 2-phenyl-4-chloro-5-(1-piperazinyl)-3(2H)-pyridazinone
• 3(2H)-Pyridazinone,4-chloro-2-phenyl-5-(1-piperazinyl)
• 4-Chlor-2-phenyl-5-piperazin-1-yl-pyridazin-3-on
• 4-chloro-2-phenyl-5-piperazin-1-yl-2H-pyridazin-3-one
• 4-chloro-2-phenyl-5-piperazinyl-2-hydropyridazin-3-one
• ST5208077
• AURORA 14808
• 4-chloro-2-phenyl-5-piperazin-1-yl-pyridazin-3-one
• 4-chloro-2-phenyl-5-(1-piperazinyl)-3-pyridazinone
• 4-chloro-2-phenyl-5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one
• AKOS000118411
• LS-07283
• FT-0618044
• SCHEMBL6030180
• CHEMBL4104559
• SR-01000274188
• DTXSID60352754
• 153276-35-8
• AC-17180
• SR-01000274188-1
• EN300-35333
• CS-0216165
• MFCD02180510
• ALBB-023240
• STK171903
• G32916
• 3(2H)-Pyridazinone, 4-chloro-2-phenyl-5-(1-piperazinyl)-

• MDL： MFCD02180510
• Inchi： 1S/C14H15ClN4O/c15-13-12(18-8-6-16-7-9-18)10-17-19(14(13)20)11-4-2-1-3-5-11/h1-5,10,16H,6-9H2
• InChI Key： YPCRZRLLNDTCOR-UHFFFAOYSA-N
• SMILES： ClC1C(N(C2C=CC=CC=2)N=CC=1N1CCNCC1)=O

Computed Properties

• Exact Mass: 290.09300
• Monoisotopic Mass: 290.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 1.38
• Boiling Point: 403.1°C at 760 mmHg
• Flash Point: 197.6°C
• Refractive Index: 1.674
• PSA: 50.16000
• LogP: 1.68930